Cas no 878204-46-7 (4-Isoxazolecarboxaldehyde, 5-cyclopropyl-3-methyl-)

• Product Name: 4-Isoxazolecarboxaldehyde, 5-cyclopropyl-3-methyl-
• CAS No: 878204-46-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4279580
• PubChem ID: 59739551
• Update Time: 2025-11-02

4-Isoxazolecarboxaldehyde, 5-cyclopropyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde, 5-cyclopropyl-3-methyl-
• EN300-740598
• SCHEMBL3164751
• 878204-46-7
• 5-CYCLOPROPYL-3-METHYL-1,2-OXAZOLE-4-CARBALDEHYDE
• 5-cyclopropyl-3-methylisoxazole-4-carbaldehyde

• Inchi： 1S/C8H9NO2/c1-5-7(4-10)8(11-9-5)6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： SUBGNPWWPNLATR-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 151.063328530Da
• Monoisotopic Mass: 151.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-Isoxazolecarboxaldehyde, 5-cyclopropyl-3-methyl-

5-Cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde (CAS 878204-46-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 5-cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde (CAS 878204-46-7) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research and material science. This isoxazole derivative combines the unique structural features of both cyclopropyl and methylisoxazole moieties, creating a multifunctional scaffold that enables diverse chemical transformations.

The molecular structure of 4-isoxazolecarboxaldehyde 5-cyclopropyl-3-methyl features a reactive aldehyde group adjacent to the nitrogen-containing isoxazole ring, making it particularly useful for condensation reactions and nucleophilic additions. Recent studies highlight its role in the synthesis of novel heterocyclic compounds, especially in the development of potential bioactive molecules targeting various therapeutic areas.

One of the most searched questions in organic chemistry forums concerns "how to modify isoxazole rings for drug discovery." This compound provides an excellent answer, as its 5-cyclopropyl-3-methyl substitution pattern offers both steric and electronic effects that can significantly influence biological activity. Researchers are particularly interested in its application for creating small molecule inhibitors and enzyme modulators.

From a synthetic perspective, 5-cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde serves as a key precursor for constructing more complex molecular architectures. Its aldehyde functionality allows for straightforward conversion into various derivatives through well-established reactions like reductive amination, Wittig reactions, or heterocycle formation. This versatility explains why patent databases show increasing references to this compound in recent years.

The cyclopropyl group in this molecule deserves special attention, as this three-membered ring system has become a hotspot in medicinal chemistry. When scientists search for "cyclopropyl-containing bioactive compounds," they often encounter derivatives of this isoxazolecarboxaldehyde. The strained ring system introduces unique conformational constraints that can enhance binding affinity to biological targets while potentially improving metabolic stability.

Material scientists have also explored applications of 4-isoxazolecarboxaldehyde 5-cyclopropyl-3-methyl in designing functional materials. Its ability to form coordination complexes with metal ions makes it interesting for developing novel metal-organic frameworks (MOFs) and catalysts. The electron-rich isoxazole ring can participate in various non-covalent interactions, enabling the construction of sophisticated supramolecular structures.

Quality control of 5-cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde typically involves advanced analytical techniques. HPLC methods with UV detection are commonly employed to ensure high purity, while NMR spectroscopy confirms the distinct proton environments of the cyclopropyl, methyl, and aldehyde groups. Mass spectrometry provides additional confirmation of molecular identity, important for researchers verifying compound authenticity.

The stability profile of this isoxazole derivative makes it particularly valuable for storage and handling. Unlike some reactive aldehydes, 4-isoxazolecarboxaldehyde 5-cyclopropyl-3-methyl demonstrates good stability under ambient conditions when properly stored, addressing another common concern among synthetic chemists searching for "stable heterocyclic aldehydes."

Recent publications highlight innovative applications of CAS 878204-46-7 in asymmetric synthesis. The cyclopropyl-isoxazole combination creates a chiral environment that can influence stereoselective transformations, making it valuable for preparing enantiomerically enriched compounds. This aligns with current trends in pharmaceutical development where "chiral drug synthesis" remains a highly searched topic.

From a commercial availability perspective, 5-cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde is supplied by several specialty chemical manufacturers in research quantities. The compound's growing importance is reflected in its inclusion in building block collections for fragment-based drug discovery programs, answering the frequent query about "useful heterocyclic fragments for screening."

Environmental and safety considerations for this compound follow standard laboratory protocols for handling heterocyclic aldehydes. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during use, consistent with general laboratory best practices that researchers often search for when working with new compounds.

The future outlook for 4-isoxazolecarboxaldehyde 5-cyclopropyl-3-methyl appears promising as research continues to uncover new applications. Its combination of synthetic versatility and potential biological relevance positions it as an important tool in both academic and industrial settings. As the demand for novel heterocyclic scaffolds grows, this compound will likely see expanded use in various chemical discovery programs.

For synthetic chemists exploring structure-activity relationships, the 5-cyclopropyl-3-methyl-4-isoxazolecarboxaldehyde offers multiple sites for systematic modification. This capability to generate diverse analogs makes it particularly valuable in medicinal chemistry programs where "SAR studies of isoxazole derivatives" are frequently investigated.

In summary, CAS 878204-46-7 represents a strategically important building block in contemporary organic synthesis. Its unique structural features address multiple current research needs, from drug discovery to materials science. As chemical databases show increasing references to this compound, its role as a versatile intermediate will continue to expand, making it a valuable addition to the synthetic chemist's toolbox.